N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C18H13N5OS2/c24-16(21-18-20-14-6-1-2-7-15(14)26-18)11-25-17-9-8-13(22-23-17)12-5-3-4-10-19-12/h1-10H,11H2,(H,20,21,24)
• InChI Key: BZBJRAILDJSBJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NN=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C18H13N5OS2
• Molecular Weight: 379.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide is not fully understood. However, studies have shown that it has the ability to inhibit the activity of certain enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has also been shown to induce cell death in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide is its potential as a drug candidate for the treatment of various diseases. It has been shown to have anticancer and anti-inflammatory effects, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research of N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide. One direction is to study its potential as a drug candidate for the treatment of specific types of cancer, such as breast cancer or lung cancer. Another direction is to investigate its potential as an anti-inflammatory agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide involves several steps. The starting material for the synthesis is 2-aminobenzo[d]thiazole, which is reacted with 2-bromoacetylpyridine to obtain the intermediate compound. This intermediate is then reacted with 6-aminopyridazin-3-ylthiol to yield the final product. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

N-(benzo[d]thiazol-2-yl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide has been studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.